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Compound Name: Isoquinoline-6-carboxylic acid

Cat. No.: B033812

For Immediate Release

This document provides a detailed overview of Isoquinoline-6-carboxylic acid, a key
heterocyclic building block in medicinal chemistry and materials science.[1] It establishes the
definitive International Union of Pure and Applied Chemistry (IUPAC) name and compiles a
comprehensive list of known synonyms and identifiers to aid researchers, scientists, and
professionals in drug development.

IUPAC Nomenclature

The standardized IUPAC name for the compound is isoquinoline-6-carboxylic acid.[2][3] This
systematic name precisely describes the molecular structure, which consists of an isoquinoline
ring system with a carboxylic acid group attached at the 6-position.

Synonyms and Identifiers

To facilitate comprehensive literature and database searches, a collection of synonyms and
registry numbers is essential. Isoquinoline-6-carboxylic acid is also known and cataloged
under various alternative names and identifiers.

The most common synonym is 6-Isoquinolinecarboxylic acid.[2][4] Another frequently
encountered, though less formal, synonym is 6-Carboxyisoquinoline.[3]
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A detailed list of identifiers is presented in the table below for precise compound identification
across different chemical databases and suppliers.

Identifier Type Identifier

IUPAC Name isoquinoline-6-carboxylic acid[2][3]

6-Isoquinolinecarboxylic acid[2][4], 6-
Common Synonyms ] o
Carboxyisoquinoline[3]

CAS Number 106778-43-2[2][3][4]

PubChem CID 22128831[2]

EC Number 640-951-4[2]

DSSTox Substance 1D DTXSID30622653[2]

MDL Number MFCD09910323[2][5]

InChl Key ADAHADRJIWVCICR-UHFFFAOYSA-N[2][4]

Chemical Structure and Properties

A foundational understanding of the compound's structure is critical for its application in
experimental design.

Logical Relationship of Nomenclature:
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Caption: Derivation of the IUPAC name and its relation to common synonyms.

Experimental Considerations

While this document focuses on nomenclature, it is pertinent to note that Isoquinoline-6-
carboxylic acid is a versatile synthetic intermediate.[6] It undergoes a variety of chemical
reactions, including oxidation, reduction, and substitution, allowing for the creation of diverse
derivatives.[1] Researchers utilizing this compound should refer to its Material Safety Data
Sheet (MSDS) for accurate safety and handling information.[3] The compound is typically a
solid and should be stored in a refrigerator (2-8°C) for long-term stability.[3]

Disclaimer: This document is intended for informational purposes for research professionals. It
is not intended for human or veterinary use. All compounds should be handled in a laboratory
setting by trained personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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